Cas no 45280-10-2 (2-Hydroxyethyl-dimethyl-octadecylazanium)

• Product Name: 2-Hydroxyethyl-dimethyl-octadecylazanium
• CAS No: 45280-10-2
• MF: C₂₂H₄₈NO
• MW: 342.622627258301
• CID: 2688358
• PubChem ID: 3607463
• Update Time: 2025-04-21

2-Hydroxyethyl-dimethyl-octadecylazanium Chemical and Physical Properties

Names and Identifiers

• 2-hydroxyethyl-dimethyl-octadecylazanium
• 45280-10-2
• N-(2-Hydroxyethyl)-N,N-dimethyl-1-octadecanaminium
• CHEMBL1180208
• DTXSID20394115
• SCHEMBL239693
• 2-Hydroxyethyl-dimethyl-octadecylazanium

• Inchi： 1S/C22H48NO/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-23(2,3)21-22-24/h24H,4-22H2,1-3H3/q+1
• InChI Key： KDOKFXJQGPCGLT-UHFFFAOYSA-N
• SMILES： OCC[N+](C)(C)CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 342.374
• Monoisotopic Mass: 342.374
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 19
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.4
• Topological Polar Surface Area: 20.2Ų